4-(3-benzyl-4-oxo-1,3-thiazolidin-2-yl)-N'-(4-nitrobenzylidene)benzohydrazide
Overview
Description
4-(3-benzyl-4-oxo-1,3-thiazolidin-2-yl)-N'-(4-nitrobenzylidene)benzohydrazide, also known as BNIPQ or 4-BOB, is a novel compound that has been synthesized and studied for its potential applications in scientific research. This compound has been shown to have promising properties, including its ability to inhibit certain enzymes and its potential as a fluorescent probe. In
Mechanism of Action
The mechanism of action of 4-(3-benzyl-4-oxo-1,3-thiazolidin-2-yl)-N'-(4-nitrobenzylidene)benzohydrazide involves its ability to bind to and inhibit certain enzymes. For example, 4-(3-benzyl-4-oxo-1,3-thiazolidin-2-yl)-N'-(4-nitrobenzylidene)benzohydrazide has been shown to bind to the active site of β-lactamases, thereby inhibiting their activity. Additionally, 4-(3-benzyl-4-oxo-1,3-thiazolidin-2-yl)-N'-(4-nitrobenzylidene)benzohydrazide has been shown to interact with acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. By inhibiting acetylcholinesterase, 4-(3-benzyl-4-oxo-1,3-thiazolidin-2-yl)-N'-(4-nitrobenzylidene)benzohydrazide can increase the levels of acetylcholine in the brain, which has potential applications in the treatment of Alzheimer's disease.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(3-benzyl-4-oxo-1,3-thiazolidin-2-yl)-N'-(4-nitrobenzylidene)benzohydrazide are still being studied. However, it has been shown to have potential applications in the treatment of certain diseases, such as Alzheimer's disease. Additionally, 4-(3-benzyl-4-oxo-1,3-thiazolidin-2-yl)-N'-(4-nitrobenzylidene)benzohydrazide has been shown to have potential as a fluorescent probe for imaging in biological systems.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-(3-benzyl-4-oxo-1,3-thiazolidin-2-yl)-N'-(4-nitrobenzylidene)benzohydrazide in lab experiments is its ability to inhibit certain enzymes, which can be used to study their role in various biological processes and diseases. Additionally, 4-(3-benzyl-4-oxo-1,3-thiazolidin-2-yl)-N'-(4-nitrobenzylidene)benzohydrazide has potential as a fluorescent probe for imaging in biological systems. However, one limitation of using 4-(3-benzyl-4-oxo-1,3-thiazolidin-2-yl)-N'-(4-nitrobenzylidene)benzohydrazide in lab experiments is its potential toxicity, which needs to be carefully monitored.
Future Directions
There are several future directions for research on 4-(3-benzyl-4-oxo-1,3-thiazolidin-2-yl)-N'-(4-nitrobenzylidene)benzohydrazide. One area of research is the development of new compounds based on the structure of 4-(3-benzyl-4-oxo-1,3-thiazolidin-2-yl)-N'-(4-nitrobenzylidene)benzohydrazide that have improved properties, such as increased potency or reduced toxicity. Additionally, further studies are needed to fully understand the biochemical and physiological effects of 4-(3-benzyl-4-oxo-1,3-thiazolidin-2-yl)-N'-(4-nitrobenzylidene)benzohydrazide and its potential applications in the treatment of various diseases. Finally, studies are needed to optimize the use of 4-(3-benzyl-4-oxo-1,3-thiazolidin-2-yl)-N'-(4-nitrobenzylidene)benzohydrazide as a fluorescent probe for imaging in biological systems.
Scientific Research Applications
4-(3-benzyl-4-oxo-1,3-thiazolidin-2-yl)-N'-(4-nitrobenzylidene)benzohydrazide has been studied for its potential applications in scientific research. One of the main applications of 4-(3-benzyl-4-oxo-1,3-thiazolidin-2-yl)-N'-(4-nitrobenzylidene)benzohydrazide is its ability to inhibit certain enzymes, such as β-lactamases and acetylcholinesterase. This inhibition can be used to study the role of these enzymes in various biological processes and diseases. Additionally, 4-(3-benzyl-4-oxo-1,3-thiazolidin-2-yl)-N'-(4-nitrobenzylidene)benzohydrazide has been shown to have potential as a fluorescent probe for imaging in biological systems.
properties
IUPAC Name |
4-(3-benzyl-4-oxo-1,3-thiazolidin-2-yl)-N-[(E)-(4-nitrophenyl)methylideneamino]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H20N4O4S/c29-22-16-33-24(27(22)15-18-4-2-1-3-5-18)20-10-8-19(9-11-20)23(30)26-25-14-17-6-12-21(13-7-17)28(31)32/h1-14,24H,15-16H2,(H,26,30)/b25-14+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCGHWOCKKGRCTC-AFUMVMLFSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)N(C(S1)C2=CC=C(C=C2)C(=O)NN=CC3=CC=C(C=C3)[N+](=O)[O-])CC4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C(=O)N(C(S1)C2=CC=C(C=C2)C(=O)N/N=C/C3=CC=C(C=C3)[N+](=O)[O-])CC4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H20N4O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
460.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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